Cas no 2228825-66-7 (1,1,1-trifluoro-3-(3-fluoro-5-methylphenyl)propan-2-ol)

• Product Name: 1,1,1-trifluoro-3-(3-fluoro-5-methylphenyl)propan-2-ol
• CAS No: 2228825-66-7
• MF: C₁₀H₁₀F₄O
• MW: 222.179417133331
• CID: 6344586
• PubChem ID: 165752051
• Update Time: 2025-06-08

1,1,1-trifluoro-3-(3-fluoro-5-methylphenyl)propan-2-ol Chemical and Physical Properties

Names and Identifiers

• 1,1,1-trifluoro-3-(3-fluoro-5-methylphenyl)propan-2-ol
• EN300-1956166
• 2228825-66-7

• Inchi： 1S/C10H10F4O/c1-6-2-7(4-8(11)3-6)5-9(15)10(12,13)14/h2-4,9,15H,5H2,1H3
• InChI Key： IMFVWSXNMPJHHE-UHFFFAOYSA-N
• SMILES： FC(C(CC1C=C(C=C(C)C=1)F)O)(F)F

Computed Properties

• Exact Mass: 222.06677759g/mol
• Monoisotopic Mass: 222.06677759g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 204
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 20.2Ų

Additional information on 1,1,1-trifluoro-3-(3-fluoro-5-methylphenyl)propan-2-ol

Comprehensive Overview of 1,1,1-trifluoro-3-(3-fluoro-5-methylphenyl)propan-2-ol (CAS No. 2228825-66-7)

1,1,1-trifluoro-3-(3-fluoro-5-methylphenyl)propan-2-ol (CAS No. 2228825-66-7) is a fluorinated aromatic alcohol with significant potential in pharmaceutical and agrochemical applications. Its unique molecular structure, featuring trifluoromethyl and fluoro-substituted phenyl groups, contributes to its enhanced stability and bioactivity. This compound has garnered attention due to its role as a key intermediate in the synthesis of advanced materials and bioactive molecules, aligning with the growing demand for fluorine-containing compounds in modern chemistry.

The compound's CAS No. 2228825-66-7 is frequently searched in academic and industrial databases, reflecting its relevance in drug discovery and material science. Researchers are particularly interested in its metabolic stability and lipophilicity, which are critical for optimizing pharmacokinetic properties in medicinal chemistry. Recent trends highlight the importance of sustainable fluorination methods, and this compound serves as a case study for eco-friendly synthesis approaches, addressing the global push toward green chemistry.

In the context of AI-driven drug design, 1,1,1-trifluoro-3-(3-fluoro-5-methylphenyl)propan-2-ol exemplifies how computational tools can predict molecular interactions and optimize scaffold modifications. Searches for "fluorinated building blocks" and "high-value intermediates" often include this compound, underscoring its versatility. Its application in catalysis and chiral synthesis further expands its utility, meeting the needs of asymmetric synthesis in fine chemical production.

From a regulatory perspective, the compound's non-hazardous profile under standard handling conditions makes it a preferred choice for industrial-scale processes. Discussions on chemical safety and regulatory compliance frequently reference such fluorinated derivatives, emphasizing their low environmental impact compared to traditional halogenated analogs. This aligns with the increasing focus on ESG (Environmental, Social, and Governance) criteria in chemical manufacturing.

Future research directions for CAS No. 2228825-66-7 may explore its potential in bioconjugation and pro-drug development, leveraging its fluorine atoms for targeted delivery systems. The compound's compatibility with click chemistry and bioorthogonal reactions positions it as a valuable asset in biotechnology and diagnostic imaging. As the demand for precision medicine grows, such tailored molecular frameworks will play a pivotal role in next-generation therapeutics.

In summary, 1,1,1-trifluoro-3-(3-fluoro-5-methylphenyl)propan-2-ol represents a convergence of innovation in fluorine chemistry, sustainable synthesis, and multidisciplinary applications. Its prominence in literature and patents underscores its enduring value to both academia and industry, making it a compound of enduring interest in the evolving landscape of chemical sciences.